Cas no 2548981-25-3 (3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 2548981-25-3
• MF: C₁₇H₂₁N₇O
• MW: 339.394942045212
• CID: 5311645
• PubChem ID: 154830061
• Update Time: 2025-05-21

3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 2548981-25-3
• 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine
• AKOS040710787
• F6619-7798
• 3-[4-[(5-Methyl-4-isoxazolyl)methyl]-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C17H21N7O/c1-13-5-6-24(21-13)17-4-3-16(19-20-17)23-9-7-22(8-10-23)12-15-11-18-25-14(15)2/h3-6,11H,7-10,12H2,1-2H3
• InChI Key： BYHFYWNEVXUBMA-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=C(C)ON=C3)CC2)=NN=C(N2C=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 339.18075832g/mol
• Monoisotopic Mass: 339.18075832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 579.2±50.0 °C(Predicted)
• pka: 5.64±0.10(Predicted)

Additional information on 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

Comprehensive Overview of 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2548981-25-3)

The compound 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2548981-25-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyridazine core substituted with piperazine and pyrazole moieties, this compound exhibits potential applications in drug discovery and development. Researchers are particularly interested in its kinase inhibition properties, which align with current trends in targeted cancer therapies and autoimmune disease treatments.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors like 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine, especially as the demand for precision medicine continues to rise. The compound's heterocyclic architecture makes it a promising candidate for modulating protein-protein interactions, a hot topic in drug design circles. Its CAS No. 2548981-25-3 serves as a unique identifier in chemical databases, facilitating global research collaboration and data sharing—a critical aspect of modern open science initiatives.

The structure-activity relationship (SAR) of this molecule reveals fascinating insights. The presence of both 5-methyl-1,2-oxazole and 3-methyl-1H-pyrazole groups contributes to its bioavailability and metabolic stability, addressing common challenges in medicinal chemistry. These features have sparked discussions in ADME optimization (Absorption, Distribution, Metabolism, and Excretion), a frequent search term among pharmacologists. Furthermore, the piperazine linker enhances the compound's ability to cross cell membranes, making it relevant to blood-brain barrier penetration studies—a key area in neurological drug development.

From a synthetic chemistry perspective, 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine represents an excellent example of scaffold hopping, a strategy frequently searched by organic chemists. The convergent synthesis routes involving N-alkylation of piperazine and cross-coupling reactions on the pyridazine ring have become case studies in green chemistry optimization. These methods align with the pharmaceutical industry's push toward sustainable synthesis, reducing waste and improving atom economy—topics dominating ACS (American Chemical Society) publications.

The potential therapeutic applications of CAS No. 2548981-25-3 extend to immuno-oncology, where researchers are investigating its role in checkpoint inhibitor pathways. This connects directly to trending searches about combination therapies in cancer treatment. Additionally, computational studies suggest the molecule's affinity for JAK/STAT signaling components, placing it within the broader context of cytokine storm research—a highly searched term since the COVID-19 pandemic. Such multidisciplinary relevance makes this compound a frequent subject in bioinformatics and molecular docking simulations.

Quality control and analytical characterization of 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine typically involve advanced techniques like HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, addressing the pharmaceutical industry's emphasis on quality by design (QbD)—a regulatory-driven concept frequently queried by quality assurance professionals. The compound's chromatographic purity and salt forms are also subjects of patent literature, reflecting the competitive landscape of intellectual property in drug development.

In conclusion, 3-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-6-(3-methyl-1H-pyrazol-1-yl)pyridazine (CAS No. 2548981-25-3) embodies the intersection of cutting-edge chemical biology and therapeutic innovation. Its multifaceted applications—from kinase profiling to computational drug discovery—position it as a compound of enduring scientific interest. As research continues to evolve, this molecule will likely remain at the forefront of discussions about next-generation pharmaceuticals and personalized medicine, making it a valuable subject for both academic and industrial research communities.